S-Adchnon

• CAS: 30500-64-2
• Molecular Formula: C11H17N5O5S
• Molecular Weight: 331.35 g/mol
• InChI: InChI=1S/C10H13N5O2.CH4O3S/c1-15-4-9(17)5-2-6(13-14-10(11)12)8(16)3-7(5)15;1-5(2,3)4/h2-3,9,16-17H,4H2,1H3,(H3,11,12);1H3,(H,2,3,4)
• InChIKey: JJROTTVWDBWGFP-UHFFFAOYSA-N

S-Adchnon (CAS 30500-64-2 / 4009-68-1): Baseline Overview for Radioprotection Research

S-Adchnon, also known as adrenochrome monoguanylhydrazone methanesulfonate or AMM, is a water-soluble adrenochrome derivative [1]. It is classified as a radioprotective agent, primarily investigated for its ability to shield hematopoietic organs from radiation-induced damage [2]. Unlike adrenochrome itself, which is unstable and insoluble, S-Adchnon exhibits enhanced solubility and stability, making it a practical research compound for in vivo and clinical studies. Its CAS registry number was historically 30500-64-2, which has been replaced by 4009-68-1 [1].

Water-soluble radioprotection probe for in vivo studies

Host-factor-mediated mechanism investigation tool

Hematopoietic organ shielding endpoint research

• [1] Hydrazinecarboximidamide, 2-(1,2,3,6-tetrahydro-3-hydroxy-1-methyl-6-oxo-5H-indol-5-ylidene)-, methanesulfonate (1:1). CAS Common Chemistry. CAS, a division of the American Chemical Society. View Source
• [2] Adrenochrome monoguanylhydrazone methanesulfonate (S-Adchnone) Product Page. MedChemExpress. View Source

Why Generic Adrenochrome Derivatives Cannot Substitute for S-Adchnon

Adrenochrome derivatives differ markedly in aqueous solubility and radioprotective efficacy, precluding generic substitution. While adrenochrome monosemicarbazone possesses minimal solubility (0.3 mg/mL at 0°C) and requires doses of 500 mg/kg to elicit a slight protective effect, S-Adchnon achieves solubility of 180 mg/mL [1]. This 600-fold increase enables administration of effective doses far below the toxic threshold. Furthermore, clinical comparisons demonstrate that S-Adchnon's protective effect against radiation-induced leukopenia (51.6%) is distinct from other agents such as Cepharanthin (81.3%) and L-cysteine (32.3%) [2]. Such divergence in physicochemical and biological properties underscores the necessity of using the exact compound for reproducible research outcomes.

Solubility profile may not transfer to generic adrenochrome derivatives, altering dosing reproducibility.

Radioprotective leukopenia endpoint may differ significantly between analogs; direct interchange not supported.

Mechanism involves host serum factor induction; direct-acting radioprotectors may show divergent pathway responses.

• [1] Sugahara T, Tanaka T. Protection against Whole Body X-irradiation by Adrenochrome Monoguanylhydrazone Methanesulphonate in Mice. Nature. 1968;220:271-272. doi:10.1038/220271a0. View Source
• [2] Ohta T, et al. [Effect of cepharanthin on radiotherapy induced leukopenia]. Rinsho Hoshasen. 1990;35(4):471-474. PMID:2192184. View Source

S-Adchnon: Quantitative Differentiation Against Closest Analogs and Radioprotective Agents

Superior Aqueous Solubility Enables Higher Dosing and Formulation Flexibility

S-Adchnon exhibits an aqueous solubility of 180 mg/mL at 0°C, which is 600-fold higher than adrenochrome monosemicarbazone (0.3 mg/mL) and 12-fold higher than adrenochrome-3-sodium sulphonate (15 mg/mL) [1]. This exceptional solubility allows researchers to prepare concentrated dosing solutions, overcoming the formulation limitations of other adrenochrome derivatives.

Aqueous Solubility

Head-to-head

180 mg/mL at 0°C vs 0.3 mg/mL (monosemicarbazone) – 600-fold higher; 12-fold vs sodium sulphonate

Supports concentrated dosing solution preparation for in vivo radioprotection studies.

Solubility advantage context; head-to-head data.

Evidence Dimension	Aqueous solubility at 0°C
Target Compound Data	180 mg/mL
Comparator Or Baseline	Adrenochrome monosemicarbazone: 0.3 mg/mL; Adrenochrome-3-sodium sulphonate: 15 mg/mL
Quantified Difference	600-fold higher than monosemicarbazone; 12-fold higher than sodium sulphonate
Conditions	Water, 0°C

Why This Matters

High solubility facilitates reliable in vivo dosing, reduces injection volume, and improves experimental reproducibility, making S-Adchnon the preferred adrenochrome derivative for preclinical radioprotection studies.

• [1] Sugahara T, Tanaka T. Protection against Whole Body X-irradiation by Adrenochrome Monoguanylhydrazone Methanesulphonate in Mice. Nature. 1968;220:271-272. doi:10.1038/220271a0. View Source

Radioprotective Efficacy in Whole-Body Irradiated Mice with Favorable Therapeutic Index

In ddY mice exposed to 700 r whole-body X-irradiation, intraperitoneal administration of 5 mg/kg S-Adchnon 15 minutes prior to exposure significantly increased 30-day survival [1]. The estimated dose reduction factor was 1.32, and the subcutaneous LD50 was determined to be 1834 mg/kg [1]. This provides a therapeutic index (LD50/effective dose) of approximately 367, indicating a wide safety margin compared to early radioprotectors like AET, which exhibited prohibitive human toxicity at effective doses [2].

30-Day Survival

Class-level

5 mg/kg i.p. increased survival post 700 r X-ray; dose reduction factor 1.32; LD50 1834 mg/kg s.c.

Reported in vivo radioprotection endpoint with a wide dose window.

Data from single mouse model; therapeutic index review required.

Evidence Dimension	30-day survival following 700 r X-irradiation
Target Compound Data	Significantly increased survival; dose reduction factor 1.32; LD50 1834 mg/kg (s.c.)
Comparator Or Baseline	Untreated control (baseline) and AET (high toxicity at effective doses)
Quantified Difference	Dose reduction factor 1.32; therapeutic index ~367
Conditions	ddY mice, 5 mg/kg i.p., 15 min pre-irradiation

Why This Matters

Demonstrates in vivo radioprotective efficacy combined with a favorable therapeutic index, a critical advantage for researchers investigating potential clinical translation.

• [1] Sugahara T, Tanaka T. Protection against Whole Body X-irradiation by Adrenochrome Monoguanylhydrazone Methanesulphonate in Mice. Nature. 1968;220:271-272. doi:10.1038/220271a0. View Source
• [2] Sugahara T, Tanaka T. Protection against radiation-induced damage - Experimental radioprotection. In: Modification of radiosensitivity in cancer treatment. Academic Press Inc.; 1984. INIS RN:19062878. View Source

Clinical Reduction of Radiation-Induced Leukopenia in Cancer Patients

In a randomized clinical trial of 94 patients with head and neck, cervical, or lung cancer undergoing radiotherapy, S-Adchnon protected 51.6% of patients from developing leukopenia [1]. This protective rate is notably higher than that of Hythiol (L-cysteine, 32.3%) but lower than Cepharanthin (81.3%) [1]. The study provides direct comparative evidence for the compound's hematopoietic sparing effect during cancer radiotherapy.

Leukopenia Protection

Head-to-head

51.6% protection rate vs 32.3% (L-cysteine) and 81.3% (Cepharanthin) in radiotherapy patients

Reported hematoprotective endpoint context in radiotherapy research.

Comparative clinical endpoint; model-specific review needed.

Evidence Dimension	Protection from radiotherapy-induced leukopenia
Target Compound Data	51.6% protection
Comparator Or Baseline	Cepharanthin: 81.3%; Hythiol (L-cysteine): 32.3%
Quantified Difference	S-Adchnon provides intermediate efficacy; 19.3% absolute increase over Hythiol
Conditions	94 cancer patients receiving radiotherapy

Why This Matters

Validates the clinical relevance of S-Adchnon in mitigating a dose-limiting toxicity of radiotherapy, positioning it as a benchmark compound for comparative hematoprotection studies.

• [1] Ohta T, et al. [Effect of cepharanthin on radiotherapy induced leukopenia]. Rinsho Hoshasen. 1990;35(4):471-474. PMID:2192184. View Source

Indirect Mechanism Requiring Host Factors Distinguishes S-Adchnon from Direct-Acting Radioprotectors

S-Adchnon (AMM) enhanced the survival of GM-CFC progenitor cells in irradiated C57BL mice when administered intraperitoneally 30 minutes prior to irradiation, but had no effect when added directly to isolated bone marrow cells in vitro [1]. Furthermore, serum from AMM-treated rabbits transferred the radioprotective activity to isolated bone marrow cells, and this activity was retained after dialysis [1]. This indirect, host-factor-dependent mechanism contrasts sharply with direct-acting radioprotectors such as thiol compounds.

Host-Factor Mechanism

Class-level

In vivo GM-CFC survival increased; no effect in vitro; activity transferable via serum

Supports investigation of endogenous radioprotective pathway induction.

Indirect mechanism may not be replicated by direct-acting thiols.

Evidence Dimension	GM-CFC survival
Target Compound Data	Increased when AMM given in vivo; no effect in vitro
Comparator Or Baseline	Direct-acting radioprotectors (e.g., WR-2721/amifostine)
Quantified Difference	Indirect mechanism requiring host factor induction
Conditions	C57BL mice, in vivo i.p. administration vs. in vitro bone marrow culture

Why This Matters

Differentiates S-Adchnon mechanistically from thiol-based radioprotectors, guiding its use in studies focused on pharmacologically induced endogenous radioprotective pathways.

• [1] Sugamoto K, Kimura H, Kawashima H, Itojima T, Aoyama T, Sugahara T. Radioprotective Effects of Adrenochrome Monoaminoguanidine Methanesulfonate (AMM) on Irradiated C57BL Mice and the Survival of GM-CFC, a Hematopoietic Progenitor Cell. J Radiat Res. 1988;29(4):211-219. doi:10.1269/jrr.29.211. View Source

S-Adchnon: Defined Research and Industrial Application Scenarios Based on Verified Evidence

Preclinical Radioprotection Studies in Rodent Models

S-Adchnon is ideally suited for investigating whole-body radiation protection in murine models due to its established in vivo efficacy at 5 mg/kg and wide therapeutic window (LD50 1834 mg/kg s.c.) [1]. Researchers can use it as a positive control or tool compound to benchmark novel radioprotective agents.

Clinical Research on Radiotherapy-Induced Hematotoxicity

The compound has demonstrated clinical protection against radiotherapy-induced leukopenia in 51.6% of cancer patients [2]. This supports its application in clinical studies aimed at reducing hematological side effects during fractionated radiotherapy.

Mechanistic Studies on Radioprotective Serum Factors

The indirect, host-factor-dependent mechanism of S-Adchnon—whereby radioprotective activity is transferable via serum—makes it a valuable probe for identifying endogenous radioprotective mediators and exploring pharmacologically induced radioprotection pathways [3].

Formulation Development for Low-Solubility Adrenochrome Derivatives

With aqueous solubility of 180 mg/mL at 0°C, S-Adchnon serves as a high-solubility comparator for developing improved formulations of related adrenochrome derivatives, enabling solubilization studies and pharmacokinetic assessments [1].

Application

Selection Property

Validation Focus

Preclinical whole-body irradiation models

Radioprotective tool compound fit

Survival endpoint and dose-reduction factor assessment

Radiation-induced leukopenia research models

Hematoprotective endpoint context

Leukopenia incidence reduction endpoint

Host-factor radioprotection pathway studies

Indirect mechanism probe

Serum-transferable protection assay

Solubility-enhanced adrenochrome formulation studies

High-solubility reference standard

Aqueous solubility and dosing feasibility

• [1] Sugahara T, Tanaka T. Protection against Whole Body X-irradiation by Adrenochrome Monoguanylhydrazone Methanesulphonate in Mice. Nature. 1968;220:271-272. doi:10.1038/220271a0. View Source
• [2] Ohta T, et al. [Effect of cepharanthin on radiotherapy induced leukopenia]. Rinsho Hoshasen. 1990;35(4):471-474. PMID:2192184. View Source
• [3] Sugamoto K, Kimura H, Kawashima H, Itojima T, Aoyama T, Sugahara T. Radioprotective Effects of Adrenochrome Monoaminoguanidine Methanesulfonate (AMM) on Irradiated C57BL Mice and the Survival of GM-CFC, a Hematopoietic Progenitor Cell. J Radiat Res. 1988;29(4):211-219. doi:10.1269/jrr.29.211. View Source